Cas no 896268-87-4 (N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-methanesulfonylbenzamide)

• Product Name: N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-methanesulfonylbenzamide
• CAS No: 896268-87-4
• MF: C₁₆H₁₂ClN₃O₄S
• MW: 377.802181243896
• CID: 6163333
• PubChem ID: 7267054
• Update Time: 2025-07-21

N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-methanesulfonylbenzamide
• F2556-0247
• AKOS024660034
• 896268-87-4
• HMS1656J08
• N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2-methanesulfonylbenzamide
• N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2-methylsulfonylbenzamide
• N-(5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl)-2-(methylsulfonyl)benzamide

• Inchi： 1S/C16H12ClN3O4S/c1-25(22,23)13-5-3-2-4-12(13)14(21)18-16-20-19-15(24-16)10-6-8-11(17)9-7-10/h2-9H,1H3,(H,18,20,21)
• InChI Key： MIKZWORJORPLLX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(NC(C2C=CC=CC=2S(C)(=O)=O)=O)O1

Computed Properties

• Exact Mass: 377.0237047g/mol
• Monoisotopic Mass: 377.0237047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 111Ų

Additional information on N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-methanesulfonylbenzamide

Professional Introduction to N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-methanesulfonylbenzamide (CAS No. 896268-87-4)

N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-methanesulfonylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 896268-87-4, belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural framework of this compound incorporates several key pharmacophoric elements that contribute to its interaction with biological targets, thereby warranting a detailed exploration of its chemical characteristics and potential applications.

The molecular structure of N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-methanesulfonylbenzamide is characterized by the presence of an oxadiazole ring system, which is a heterocyclic moiety known for its stability and ability to engage in hydrogen bonding interactions. This oxadiazole core is further functionalized with a chlorophenyl group and a methanesulfonylbenzamide moiety, both of which are known to enhance the pharmacological profile of the compound. The chlorophenyl group introduces a lipophilic character to the molecule, while the methanesulfonylbenzamide moiety provides a hydrogen bond acceptor site, which is crucial for binding to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies using molecular docking simulations have suggested that N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-methanesulfonylbenzamide may interact with enzymes and receptors involved in inflammatory pathways. This finding aligns with the growing interest in developing small molecule inhibitors that modulate these pathways for therapeutic purposes. The oxadiazole ring system is particularly noteworthy for its ability to mimic natural bioactive scaffolds, suggesting potential applications in drug design.

In vitro studies have begun to elucidate the pharmacological properties of this compound. Preliminary experiments indicate that it exhibits inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The methanesulfonylbenzamide moiety appears to be critical for this activity, as analogs lacking this group show significantly reduced efficacy. These findings are particularly intriguing given the recent emphasis on developing targeted therapies that leverage small molecule inhibitors. The ability of N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-methanesulfonylbenzamide to modulate enzyme activity suggests its potential as a lead compound for further development.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves the careful construction of the oxadiazole core followed by functionalization with the chlorophenyl and methanesulfonylbenzamide groups. Each step must be meticulously controlled to ensure high yield and purity, which are essential for subsequent biological evaluation. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability, opening up new possibilities for drug discovery.

The chemical stability of N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-methanesulfonylbenzamide is another critical factor that must be considered during its development. Stability studies have shown that the compound remains intact under various storage conditions, suggesting its suitability for long-term use in both research and clinical settings. Additionally, its solubility profile has been optimized to enhance bioavailability, which is crucial for effective drug delivery.

The potential applications of this compound extend beyond basic research into therapeutic agents. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new chemical probes. Researchers are exploring its use as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. The versatility of this compound underscores its importance as a building block in medicinal chemistry.

The regulatory landscape for pharmaceutical compounds like N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-methanesulfonylbenzamide is also an important consideration. Compliance with regulatory guidelines ensures that the compound can be safely and effectively used in clinical trials and eventually brought to market if it demonstrates therapeutic efficacy. Researchers are working closely with regulatory agencies to navigate these requirements and ensure that their findings are translated into tangible benefits for patients.

In conclusion, N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-methanesulfonylbenzamide (CAS No. 896268-87) is a promising compound with significant potential in pharmaceutical research and development. Its unique structure and demonstrated biological activity make it a valuable candidate for further investigation into treating various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.